1-[3-(trifluoromethyl)phenyl]octahydro-4a(2H)-isoquinolinol

• IUPAC Name: 1-[3-(trifluoromethyl)phenyl]-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol
• InChI: InChI=1S/C16H20F3NO/c17-16(18,19)12-5-3-4-11(10-12)14-13-6-1-2-7-15(13,21)8-9-20-14/h3-5,10,13-14,20-21H,1-2,6-9H2
• InChI Key: SSBAEOONJVCWQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CCNC(C2C1)C3=CC(=CC=C3)C(F)(F)F)O
• Molecular Formula: C16H20F3NO
• Molecular Weight: 299.33 g/mol

Description

The compound “1-[3-(trifluoromethyl)phenyl]octahydro-4a(2H)-isoquinolinol” is a complex organic molecule. It contains a trifluoromethyl group (-CF3), which is a common moiety in many pharmaceuticals and agrochemicals due to its ability to modify the chemical properties of the molecule. The compound also contains a phenyl group and an isoquinolinol group, which are common structures in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The trifluoromethyl group would likely influence the electronic properties of the molecule, while the isoquinolinol and phenyl groups could contribute to its shape and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The trifluoromethyl group is known to undergo various reactions, including nucleophilic and electrophilic substitutions. The isoquinolinol and phenyl groups could also participate in a variety of reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, its mechanism of action would be related to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a volatile or reactive compound, it could pose risks during handling and storage.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its use in pharmaceuticals, agrochemicals, or other areas where trifluoromethylated compounds are commonly used.